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For Researchers, Scientists, and Drug Development Professionals

Introduction
Penicillin G, also known as benzylpenicillin, is a narrow-spectrum β-lactam antibiotic widely

utilized in research and clinical settings. Its primary application in bacterial culture is as a

selective agent to inhibit the growth of susceptible Gram-positive bacteria, facilitating the

isolation and cultivation of Gram-negative bacteria or penicillin-resistant strains.[1][2][3] This

document provides detailed application notes and protocols for the effective use of Penicillin G
in a laboratory setting.

Penicillin G exerts its bactericidal effect by interfering with the synthesis of the bacterial cell

wall.[4][5] Specifically, it inhibits the formation of peptidoglycan, a crucial component that

provides structural integrity to the cell wall. The mechanism involves the binding of the β-lactam

ring of penicillin to penicillin-binding proteins (PBPs), which are bacterial enzymes essential for

cross-linking peptidoglycan chains. This inhibition leads to a weakened cell wall, rendering the

bacterium susceptible to osmotic lysis and subsequent cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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